Cas no 56220-55-4 (1H-Imidazole-4-carboxamide,5-amino-1-(3-deoxy-b-D-erythro-pentofuranosyl)-)
56220-55-4 structure
Product Name:1H-Imidazole-4-carboxamide,5-amino-1-(3-deoxy-b-D-erythro-pentofuranosyl)-
CAS No:56220-55-4
MF:C9H14N4O4
MW:242.231861591339
CID:387170
PubChem ID:304480
Update Time:2025-04-19
1H-Imidazole-4-carboxamide,5-amino-1-(3-deoxy-b-D-erythro-pentofuranosyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4-carboxamide,5-amino-1-(3-deoxy-b-D-erythro-pentofuranosyl)-
- 5-amino-1-[3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]imidazole-4-carboxamide
- AC1L752T
- NSC196568
- DTXSID30307918
- 56220-55-4
- NSC-196568
-
- Inchi: 1S/C9H14N4O4/c10-7-6(8(11)16)12-3-13(7)9-5(15)1-4(2-14)17-9/h3-5,9,14-15H,1-2,10H2,(H2,11,16)
- InChI Key: HHMYXWAYOPVITJ-UHFFFAOYSA-N
- SMILES: O1C(CO)CC(C1N1C=NC(C(N)=O)=C1N)O
Computed Properties
- Exact Mass: 242.10162
- Monoisotopic Mass: 242.10150494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 137Ų
Experimental Properties
- PSA: 136.62
- LogP: -0.51360
1H-Imidazole-4-carboxamide,5-amino-1-(3-deoxy-b-D-erythro-pentofuranosyl)- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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